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Compound of Interest

Compound Name: Boc-L-beta-homotyrosine(OBzl)

Cat. No.: B558351 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Boc-L-beta-homotyrosine(OBzl), a derivative of the non-proteinogenic amino acid beta-

homotyrosine, is a valuable building block in the fields of peptide synthesis and drug discovery.

The presence of the tert-butyloxycarbonyl (Boc) protecting group on the amino terminus and

the benzyl (Bzl) group on the side-chain hydroxyl function allows for its strategic incorporation

into peptide sequences. This modification can impart unique conformational constraints,

enhance metabolic stability, and modulate the biological activity of the resulting peptides. This

guide provides a comprehensive overview of the commercial availability of Boc-L-beta-
homotyrosine(OBzl), its key physicochemical properties, and a detailed protocol for its

application in solid-phase peptide synthesis.

Commercial Suppliers and Availability
Boc-L-beta-homotyrosine(OBzl) is available from several specialized chemical suppliers. The

purity and available quantities can vary, impacting its application in sensitive research and

development projects. Below is a summary of known suppliers and their offerings.
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Supplier
Product
Name

CAS
Number

Purity
Available
Quantities

Price (USD)

Chem-Impex

Boc-O-

benzyl-L-β-

homotyrosine

126825-16-9

≥ 99%

(HPLC, Chiral

purity)[1]

250MG, 1G,

5G[1]

$93.14

(250MG),

$197.00 (1G),

$821.43 (5G)

[1]

Anaspec

Boc-O-

benzyl-L-

beta-

homotyrosine

126825-16-9 - 250 mg -

Aapptec
Boc-beta-

HTyr(Bzl)-OH
126825-16-9 - - -

Hangzhou

Leap Chem

Co., Ltd.

Boc-L-beta-

homotyrosine

(obzl)

126825-16-9 - - -

ChemicalBoo

k

BOC-L-

BETA-

HOMOTYRO

SINE(OBZL)

126825-16-9
≥97.0%

(HPLC)
1G

₹50531.1

(approx. $605

USD)[2]

ChemPep
Boc-Homo-

Tyrosine
- - 25g $1,669.00[3]

Physicochemical and Specification Data
A thorough understanding of the physicochemical properties of Boc-L-beta-
homotyrosine(OBzl) is crucial for its proper handling, storage, and use in synthesis.
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Property Value

Molecular Formula C₂₂H₂₇NO₅[1]

Molecular Weight 385.46 g/mol [1]

CAS Number 126825-16-9[1]

Appearance White powder[1]

Purity ≥ 99% (HPLC, Chiral purity)[1]

Melting Point 148-150℃[2]

Storage Conditions Sealed in dry, 2-8°C[1][2]

Synonyms

Boc-L-β-HomoTyr(Bzl)-OH, N-beta-(t-

Butyloxycarbonyl)-O-benzyl-L-homotyrosine[1]

[2]

Experimental Protocols
While a specific synthesis protocol for Boc-L-beta-homotyrosine(OBzl) is not readily available

in the public domain, its incorporation into a peptide sequence can be achieved using standard

Boc-based solid-phase peptide synthesis (SPPS) protocols. The following is a representative

methodology for the manual incorporation of this unnatural amino acid.

Protocol: Incorporation of Boc-L-beta-homotyrosine(OBzl) using Manual Boc-SPPS

1. Resin Swelling and Preparation:

Place the desired amount of a suitable resin (e.g., Merrifield or PAM resin) in a reaction

vessel.

Swell the resin in dichloromethane (DCM) for 1-2 hours.

Wash the resin with DCM (3x) and then with N,N-dimethylformamide (DMF) (3x).

2. Boc Deprotection:
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Treat the resin with a solution of 25-50% trifluoroacetic acid (TFA) in DCM for 30 minutes to

remove the Boc protecting group from the N-terminus of the growing peptide chain.

Drain the TFA solution and wash the resin thoroughly with DCM (3x), isopropanol (1x), and

DMF (3x).

3. Neutralization:

Neutralize the resulting trifluoroacetate salt by treating the resin with a 10% solution of

diisopropylethylamine (DIEA) in DMF for 10 minutes.

Wash the resin with DMF (3x) and DCM (3x).

4. Coupling of Boc-L-beta-homotyrosine(OBzl):

In a separate vial, dissolve Boc-L-beta-homotyrosine(OBzl) (3 equivalents relative to the

resin loading) and a coupling agent such as HBTU (2.9 equivalents) in DMF.

Add DIEA (6 equivalents) to the amino acid solution to activate it.

Add the activated amino acid solution to the resin.

Allow the coupling reaction to proceed for 2-4 hours at room temperature with gentle

agitation.

Monitor the reaction for completion using a qualitative test such as the ninhydrin (Kaiser)

test. A negative result (yellow beads) indicates a complete reaction.

5. Capping (Optional):

If the coupling is incomplete, cap any unreacted amino groups by treating the resin with a

solution of acetic anhydride and DIEA in DMF.

6. Washing:

After complete coupling, wash the resin thoroughly with DMF (3x) and DCM (3x).
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This cycle of deprotection, neutralization, coupling, and washing is repeated for each

subsequent amino acid in the desired peptide sequence.

7. Cleavage and Final Deprotection:

Once the peptide synthesis is complete, the peptide is cleaved from the resin, and the side-

chain protecting groups (including the benzyl group from the homotyrosine residue) are

removed simultaneously. This is typically achieved by treating the resin-bound peptide with a

strong acid cocktail, most commonly anhydrous hydrogen fluoride (HF).

Caution: HF is extremely hazardous and requires specialized equipment and safety

precautions.

The cleavage cocktail typically contains scavengers such as anisole or cresol to prevent side

reactions.

After cleavage, the crude peptide is precipitated with cold diethyl ether, collected by

centrifugation, and lyophilized.

8. Purification:

The crude peptide is purified using reverse-phase high-performance liquid chromatography

(RP-HPLC).

The identity and purity of the final peptide are confirmed by analytical techniques such as

mass spectrometry and analytical HPLC.

Visualizations
The following diagrams illustrate the logical workflow for sourcing and utilizing Boc-L-beta-
homotyrosine(OBzl) in a research setting.
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Sourcing and Procurement

Identify Potential Suppliers
(e.g., Chem-Impex, Anaspec, Aapptec)

Request Quotations and Availability

Compare Purity, Price, and Lead Time

Select Optimal Supplier

Place Purchase Order

Receive and Verify Compound
(Check CoA)

Click to download full resolution via product page

Caption: Workflow for sourcing Boc-L-beta-homotyrosine(OBzl).
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Peptide Synthesis Workflow

Resin Swelling and Preparation

N-terminal Boc Deprotection (TFA/DCM)

Neutralization (DIEA/DMF)

Couple Boc-L-beta-homotyrosine(OBzl)
(HBTU/DIEA)

Washing Steps

Repeat Cycle for Next Amino Acid

Continue Sequence

Cleavage from Resin and Side-Chain Deprotection (HF)

Final Amino Acid Coupled

Purification (RP-HPLC)

Analysis (Mass Spec, HPLC)

Click to download full resolution via product page

Caption: Experimental workflow for peptide synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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